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Compound of Interest

Compound Name: 5-Bromo[1,1'-biphenyl]-2-ol

CAS No.: 16434-97-2

Cat. No.: B093515

Get Quote

Biphenyls, characterized by two interconnected phenyl rings, represent a cornerstone structural

motif in organic chemistry and medicinal chemistry.[1][2] Their rigid, yet conformationally

adaptable, framework serves as a versatile platform for constructing molecules with significant

pharmacological activities and unique material properties.[3] Functionalized biphenyls, such as

5-Bromo[1,1'-biphenyl]-2-ol, are of particular interest. This compound is not merely an inert

chemical entity; it is a strategically designed building block. The presence of a hydroxyl group

offers a key interaction point for hydrogen bonding with biological targets, while the bromine

atom provides a reactive handle for extensive synthetic diversification through modern cross-

coupling methodologies. This guide offers a comprehensive technical overview of 5-
Bromo[1,1'-biphenyl]-2-ol, from its fundamental properties to its synthesis, analysis, and

strategic application in research and development.

Core Chemical and Physical Properties
5-Bromo[1,1'-biphenyl]-2-ol, also known as 4-bromo-2-phenylphenol, is a solid organic

compound at room temperature.[4] Its key identifiers and physicochemical properties are

summarized below, providing a foundational dataset for experimental design.
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Property Value Source

CAS Number 16434-97-2 [4][5][6][7]

Molecular Formula C₁₂H₉BrO [4][6][8]

Molecular Weight 249.10 g/mol [4][6]

IUPAC Name 4-bromo-2-phenylphenol [4]

Synonyms
5-bromo-2-hydroxybiphenyl, 2-

Biphenylol, 5-bromo-
[7][8]

Melting Point 53-54 °C [7]

Boiling Point 139 °C (at 1.1 Torr) [7]

logP (Octanol/Water) 3.82 - 3.87 [6][8]

SMILES Oc1ccc(Br)cc1-c1ccccc1 [6]

InChIKey
AWIYHSVPCXSVRF-

UHFFFAOYSA-N
[4][6][7]

The moderate hydrophobicity, indicated by a logP value of approximately 3.8, suggests good

solubility in organic solvents, a critical parameter for its use in synthetic reactions.[8]

Bromo[1,1'-biphenyl]-2-Chemical Structure
(Image Placeholder)

Key Identifiers:
CAS: 16434-97-2

Formula: C12H9BrO
MW: 249.10 g/mol

Aryl Halide:
2,5-Dibromophenol

+
Boronic Acid:

Phenylboronic Acid
Reaction Conditions

Dioxane/Water
80-90°C, 12-18h

Under N2 AtmospherePd(PPh3)4 Catalyst
+

K2CO3 Base

Crude Product Mixture
Purification

Column Chromatography
5-Bromo[1,1'-biphenyl]-2-ol
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Synthetic Diversification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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